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Compound of Interest

Compound Name: Boc-Val-Pro-OH

Cat. No.: B8807195

CAS Number: 23361-28-6 Chemical Name: N-(tert-Butoxycarbonyl)-L-valyl-L-proline

Executive Summary & Chemical Identity

Boc-Val-Pro-OH is a protected dipeptide building block utilized primarily in solid-phase and
solution-phase peptide synthesis. It features a tert-butyloxycarbonyl (Boc) group protecting the
N-terminus, rendering the molecule acid-labile but base-stable. This compound is a critical
intermediate in the development of bioactive peptides and peptidomimetics, often serving as a
fragment in the synthesis of antiviral agents (e.g., HCV inhibitors) and complex cyclic peptides.

Physicochemical Data Table
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Property Specification

CAS Number 23361-28-6

Molecular Formula C15H26N20s5

Molecular Weight 314.38 g/mol

Appearance White to off-white crystalline powder

Soluble in organic solvents (DCM, DMF, DMSO,

Solubility .
Methanol); Low water solubility
) ) Not explicitly listed in standard databases;
Melting Point . . .
typically >100°C for Boc-dipeptides
Chirality L-Valine, L-Proline (S,S configuration)

Hazard Identification & Risk Assessment

Scientific Grounding: While specific toxicological data for this exact dipeptide sequence is
limited, the precautionary principle dictates it be handled as a Chemical Irritant. The Boc-
protecting group and the peptide backbone suggest potential for skin and respiratory irritation
similar to its constituent amino acids (Boc-Val-OH and Boc-Pro-OH).

GHS Classification (Precautionary)
 Signal Word:WARNING

e Hazard Statements:

o H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
e Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]
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o P280: Wear protective gloves/eye protection/face protection.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1]
Remove contact lenses if present and easy to do.[1] Continue rinsing.[1]

Toxicological Insight: The compound is not classified as a PBT (Persistent, Bioaccumulative,
and Toxic) or vPvB substance. However, as a biologically active intermediate, it should be
treated as potentially bioactive until proven otherwise.

Safe Handling & Storage Protocols

Causality of Protocol: The stability of Boc-Val-Pro-OH is dictated by the acid-sensitivity of the
carbamate linkage (Boc group). Exposure to strong acids (HCI, TFA) or moisture can lead to
premature deprotection or hydrolysis, compromising experimental yield and purity.

Storage Conditions

o Temperature: Refrigerate at 2°C to 8°C.

o Atmosphere: Store under inert gas (Nitrogen or Argon) if possible, or in a tightly sealed
container.

o Humidity: Hygroscopic. Store with desiccant. Allow the container to reach room temperature
before opening to prevent condensation.

Engineering Controls

» Ventilation: Handle only in a fume hood or well-ventilated area with local exhaust to prevent
inhalation of fine dusts.

 Static Control: Use anti-static weighing boats and grounded equipment, as dry peptide
powders can generate static charge and disperse easily.

Workflow Visualization: Safe Handling Logic

The following diagram illustrates the critical decision points during the handling lifecycle to
maintain chemical integrity and operator safety.
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Figure 1: Operational workflow for maintaining the integrity of hygroscopic Boc-protected

peptides.

Emergency Response & First Aid

Self-Validating System: This protocol relies on the "Remove, Rinse, Seek" methodology.

Immediate dilution is the primary mechanism for mitigating irritation from peptide dust.

Exposure Route

Immediate Action

Medical Follow-up

Inhalation

Move victim to fresh air.[1]
Keep at rest in a position

comfortable for breathing.[1]

If respiratory irritation persists,

seek medical attention.

Skin Contact

Brush off loose particles. Wash
with mild soap and copious

water.

Discard contaminated clothing.
Consult a physician if rash

develops.

Eye Contact

Rinse cautiously with water for
15 minutes.[1] Lift eyelids

occasionally.

Mandatory: Consult an
ophthalmologist if irritation

persists.

Ingestion

Rinse mouth with water. Do
NOT induce vomiting unless

directed by medical personnel.

Call a POISON CENTER

immediately.[1]

Emergency Logic Diagram
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Figure 2: Decision matrix for emergency response to chemical exposure.

Synthesis & Application Context

Expertise Note: In peptide synthesis, Boc-Val-Pro-OH is frequently used as a pre-formed
dipeptide unit to avoid the difficult coupling of Valine to Proline on the resin, which can be
sterically hindered and prone to incomplete reaction.

+ Coupling Reagents: Compatible with standard carbodiimides (DCC, DIC) and phosphonium
salts (PyBOP).
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» Deprotection: The Boc group is removed using Trifluoroacetic acid (TFA) (typically 25-50% in
DCM).[3]

o Caution: Ensure efficient scavenging (e.g., triisopropylsilane) if the peptide sequence
contains sensitive side chains (Trp, Met) to prevent tert-butyl cation alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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